Solvent Yellow 21
Solvent Yellow 21
Brand Name:
Vulcanchem
CAS No.:
5601-29-6
VCID:
VC0036226
InChI:
InChI=1S/2C17H14N4O3.Cr/c2*1-11-15(16(22)21(20-11)12-7-3-2-4-8-12)19-18-14-10-6-5-9-13(14)17(23)24;/h2*2-10H,1H3,(H2,18,20,22,23,24);/q;;+3/p-3
SMILES:
[H+].CC1=NN(C(=C1N=NC2=CC=CC=C2C(=O)[O-])[O-])C3=CC=CC=C3.CC1=NN(C(=C1N=NC2=CC=CC=C2C(=O)[O-])[O-])C3=CC=CC=C3.[Cr+3]
Molecular Formula:
C34H25CrN8O6
Molecular Weight:
693.6 g/mol
Solvent Yellow 21
CAS No.: 5601-29-6
Cat. No.: VC0036226
Molecular Formula: C34H25CrN8O6
Molecular Weight: 693.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 5601-29-6 |
|---|---|
| Molecular Formula | C34H25CrN8O6 |
| Molecular Weight | 693.6 g/mol |
| IUPAC Name | chromium(3+);hydron;2-[(3-methyl-5-oxo-1-phenylpyrazol-2-id-4-yl)diazenyl]benzoate |
| Standard InChI | InChI=1S/2C17H14N4O3.Cr/c2*1-11-15(16(22)21(20-11)12-7-3-2-4-8-12)19-18-14-10-6-5-9-13(14)17(23)24;/h2*2-10H,1H3,(H2,18,20,22,23,24);/q;;+3/p-3 |
| Standard InChI Key | IQYUUFHALJUMDY-UHFFFAOYSA-K |
| SMILES | [H+].CC1=NN(C(=C1N=NC2=CC=CC=C2C(=O)[O-])[O-])C3=CC=CC=C3.CC1=NN(C(=C1N=NC2=CC=CC=C2C(=O)[O-])[O-])C3=CC=CC=C3.[Cr+3] |
| Canonical SMILES | [H+].CC1=C(C(=O)N([N-]1)C2=CC=CC=C2)N=NC3=CC=CC=C3C(=O)[O-].CC1=C(C(=O)N([N-]1)C2=CC=CC=C2)N=NC3=CC=CC=C3C(=O)[O-].[Cr+3] |
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